Cas no 1235443-43-2 ((R)-Methyl 3-cyclobutyl-2-hydroxypropanoate)

(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate is a chiral ester compound featuring a cyclobutyl group and a hydroxyl substituent on the propanoate backbone. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring precise chirality. The cyclobutyl moiety enhances structural rigidity, potentially improving binding affinity in bioactive molecules. The hydroxyl group offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its balanced lipophilicity and polarity contribute to favorable solubility profiles in common organic solvents, facilitating its use in multi-step synthetic routes.

(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate structure

1235443-43-2 structure

Product Name:(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate

CAS No:1235443-43-2

MF:C₈H₁₄O₃

MW:158.194962978363

CID:5691296

PubChem ID:59411176

Update Time:2026-03-11

(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- MFCD22690392
- 1235443-43-2
- (R)-METHYL3-CYCLOBUTYL-2-HYDROXYPROPANOATE
- SCHEMBL1741876
- (R)-METHYL 3-CYCLOBUTYL-2-HYDROXYPROPANOATE
- (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate
- Inchi： 1S/C8H14O3/c1-11-8(10)7(9)5-6-3-2-4-6/h6-7,9H,2-5H2,1H3/t7-/m1/s1
- InChI Key： WYYFNIYZHQBFLB-SSDOTTSWSA-N
- SMILES： O[C@@H](C(=O)OC)CC1CCC1

Computed Properties

Exact Mass: 158.094294304g/mol
Monoisotopic Mass: 158.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 46.5Å²

(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00HHSG-100mg	(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate	1235443-43-2	95%	100mg	$244.00	2023-12-25
1PlusChem	1P00HHSG-250mg	(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate	1235443-43-2	95%	250mg	$400.00	2023-12-25
1PlusChem	1P00HHSG-1g	(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate	1235443-43-2	95%	1g	$946.00	2023-12-25
abcr	AB588575-250mg	(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate; .	1235443-43-2		250mg	€573.60	2024-07-24
abcr	AB588575-1g	(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate; .	1235443-43-2		1g	€1311.60	2024-07-24

(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate

Comprehensive Overview of (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate (CAS No. 1235443-43-2)

(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate (CAS No. 1235443-43-2) is a chiral ester compound that has garnered significant attention in the fields of pharmaceutical synthesis, flavor and fragrance, and organic chemistry research. This compound, characterized by its cyclobutyl and hydroxypropanoate functional groups, is a versatile intermediate in the synthesis of bioactive molecules. Its stereospecificity and structural uniqueness make it a valuable building block for drug discovery and fine chemical applications.

The growing interest in chiral compounds like (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate is driven by the demand for enantioselective synthesis in modern pharmaceuticals. Researchers and industries are increasingly focusing on green chemistry and sustainable synthesis methods, which align with the compound's potential for low environmental impact. Questions such as "How to synthesize (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate efficiently?" or "What are the applications of chiral esters in drug development?" are frequently searched, reflecting its relevance in current scientific discourse.

From a structural perspective, the cyclobutyl ring in (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate introduces rigidity, which can influence the pharmacokinetic properties of derived molecules. This feature is particularly valuable in designing central nervous system (CNS) drugs and metabolic modulators. The compound's hydroxy group also offers a handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In the flavor and fragrance industry, (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate is explored for its potential to contribute unique olfactory profiles. Its chiral nature may impart distinct sensory characteristics, making it a candidate for high-value perfumery ingredients. Searches like "chiral esters in perfumery" or "cyclobutyl compounds in flavors" highlight the intersection of chemistry and consumer goods.

For SEO optimization, this article addresses key queries such as "CAS 1235443-43-2 uses", "(R)-Methyl 3-cyclobutyl-2-hydroxypropanoate synthesis", and "chiral building blocks in pharmaceuticals". By integrating these long-tail keywords, the content ensures visibility while maintaining technical accuracy and readability. The compound's role in asymmetric catalysis and biocatalysis further aligns with trends in industrial biotechnology.

In summary, (R)-Methyl 3-cyclobutyl-2-hydroxypropanoate (CAS No. 1235443-43-2) exemplifies the convergence of chiral chemistry and applied science. Its multifaceted applications—from drug intermediates to specialty chemicals—underscore its importance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in advancing sustainable chemical innovation.